Cas no 2074-08-0 (1-(2,4-dinitrophenyl)-2-(1-phenylbutylidene)hydrazine)

• Product name: 1-(2,4-dinitrophenyl)-2-(1-phenylbutylidene)hydrazine
• CAS No: 2074-08-0
• MF: C₁₆H₁₆N₄O₄
• MW: 328.322643280029
• CID: 910394
• PubChem ID: 349666

1-(2,4-dinitrophenyl)-2-(1-phenylbutylidene)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dinitrophenyl)-2-(1-phenylbutylidene)hydrazine
• 2,4-dinitro-N-[(E)-1-phenylbutylideneamino]aniline
• DTXSID00942956
• 2074-08-0

• Inchi： InChI=1S/C16H16N4O4/c1-2-6-14(12-7-4-3-5-8-12)17-18-15-10-9-13(19(21)22)11-16(15)20(23)24/h3-5,7-11,18H,2,6H2,1H3
• InChI Key： IRINKFVZVBARKS-UHFFFAOYSA-N
• SMILES： CCCC(=NNC1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])C2=CC=CC=C2

Computed Properties

• Exact Mass: 328.11728
• Monoisotopic Mass: 328.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 110.67